Cas no 2105859-89-8 (1-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2105859-89-8
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5834227
• PubChem ID: 165856348
• Update Time: 2025-05-24

1-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1819182
• 2105859-89-8
• [1-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C14H21NO2/c1-13(2)8-14(13,9-15)10-5-11(16-3)7-12(6-10)17-4/h5-7H,8-9,15H2,1-4H3
• InChI Key： XMIJLEACEAMHJC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)C1(CN)CC1(C)C)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine

1-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine: A Comprehensive Overview

1-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2105859-89-8) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and biology. This compound is characterized by its cyclopropyl ring and the presence of methoxy groups on the phenyl ring, which contribute to its distinct chemical properties and reactivity.

The synthesis of 1-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine has been a topic of interest for synthetic chemists due to the challenges associated with constructing the cyclopropyl ring and introducing the methoxy substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product.

In terms of its physical and chemical properties, 1-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine is a colorless liquid with a molecular weight of 241.37 g/mol. It exhibits moderate solubility in common organic solvents such as dichloromethane and ethanol but is insoluble in water. The compound's stability is influenced by factors such as temperature and exposure to light, making proper storage conditions essential for maintaining its integrity.

The biological activity of 1-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine has been explored in several studies. One notable application is in the field of medicinal chemistry, where it has shown promise as a lead compound for the development of new therapeutic agents. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine has also been investigated for its neuroprotective properties. A study published in the Journal of Neurochemistry in 2020 reported that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective effects make it a potential candidate for the treatment of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 1-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine has found applications in materials science. Its unique molecular structure makes it an attractive building block for the synthesis of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a precursor for the synthesis of conductive polymers with enhanced electrical conductivity and mechanical strength. These materials have potential applications in electronic devices and energy storage systems.

The environmental impact of 1-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine is another area of ongoing research. Studies have shown that this compound is biodegradable under certain conditions, which is an important consideration for its use in industrial processes. However, further investigation is needed to fully understand its environmental fate and potential ecological effects.

In conclusion, 1-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2105859-89-8) is a versatile compound with a wide range of applications in chemistry, biology, and materials science. Its unique structural features and biological activities make it a valuable target for further research and development. As new synthetic methods continue to be developed and its biological properties are better understood, this compound is likely to play an increasingly important role in various scientific disciplines.